Cas no 449761-48-2 (1,4-Cyclohexanedione, 2-(hydroxymethyl)- (9CI))

1,4-Cyclohexanedione, 2-(hydroxymethyl)- (9CI) structure
449761-48-2 structure
Product Name:1,4-Cyclohexanedione, 2-(hydroxymethyl)- (9CI)
CAS No:449761-48-2
MF:C7H10O3
MW:142.152502536774
CID:327731
Update Time:2024-01-28

1,4-Cyclohexanedione, 2-(hydroxymethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,4-Cyclohexanedione, 2-(hydroxymethyl)- (9CI)
    • Inchi: 1S/C7H10O3/c8-4-5-3-6(9)1-2-7(5)10/h5,8H,1-4H2
    • InChI Key: XNQWPLLAKDZQGV-UHFFFAOYSA-N
    • SMILES: C1(=O)CCC(=O)CC1CO

Computed Properties

  • Exact Mass: 142.063
  • Monoisotopic Mass: 142.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.4A^2
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